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Compound of Interest

Compound Name: Anidulafungin

Cat. No.: B1665494

Anidulafungin is an antifungal agent used in the treatment of various Candida infections.[1]
For laboratory professionals, including researchers and scientists involved in drug
development, adherence to strict safety protocols is paramount to mitigate risks associated with
its handling. This guide provides essential safety and logistical information, from personal
protective equipment (PPE) to disposal procedures, ensuring a secure laboratory environment.

Hazard Identification and Classification

Anidulafungin is classified with several hazards that necessitate careful handling. It is harmful
if swallowed, can cause skin and serious eye irritation, and may lead to respiratory irritation.[2]
[3] Furthermore, it is suspected of causing harm to fertility or an unborn child.[3]
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Hazard Category

GHS Classification

Hazard Statement

H302: Harmful if swallowed[2]

Acute Toxicity, Oral Category 4 )

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]
) o H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A

irritation[2][3]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation[2]

Reproductive Toxicity

Category 2

H361: Suspected of damaging
fertility or the unborn child[3]

Personal Protective Equipment (PPE) Requirements

The use of appropriate personal protective equipment is mandatory to prevent exposure. The

level of PPE may vary depending on the specific task being performed.
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Body Part Required PPE Specifications and Rationale
Nitrile or neoprene gloves are
recommended. Double-gloving

Hands Impervious gloves is a best practice when

handling potent compounds.[4]

[5]

Protects eyes from airborne

Safety goggles with side-

Eyes/Face ) . particles and potential
shields or a face shield
splashes.[2][6]
Bod Impervious clothing, Provides a barrier against skin
0
Y disposable gown, or lab coat contact.[2][6]

Required when handling the
powder form to prevent

inhalation of dust particles.[2]

Suitable respirator (e.g., N95

Respiratory N100)
or

[6] A full face-piece respirator
may be necessary in case of
vapors, gases, or liquid

splashes.[6]

Occupational Exposure Limits

While some safety data sheets indicate no specific occupational exposure limit values for pure

Anidulafungin[2][7], data for "Anidulafungin for Injection" provides some context for

acceptable airborne concentrations of the mixture.

Jurisdiction Occupational Exposure Limit (TWA)
Estonia 1 mg/m3[4]

France 2 mg/m3[4]

Greece 2 mg/m3[4]

Hungary 2 mg/m3[4]

ACGIH Ceiling Threshold Limit: 2 mg/m3[4]
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Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Operational and Disposal Plans

A systematic approach to handling, from receipt to disposal, is critical for safety.

Step-by-Step Handling Procedures

e Receiving and Storage:
o Upon receipt, inspect the container for any damage.

o Store the unreconstituted vials in a refrigerator at 2°C — 8°C (36°F — 46°F).[8] Do not
freeze.[1][8]

o Keep the container tightly closed in a dry and well-ventilated area.[9]
o Preparation (Weighing and Reconstitution):

o All handling of the powdered compound should be performed within a chemical fume hood
or a ventilated balance enclosure to minimize inhalation risk.[5][9]

o Handle the powder gently to prevent the formation of dust clouds.[5]
o When dissolving, add the solvent to the powder slowly to prevent splashing.[5]

o Anidulafungin for injection must be reconstituted with sterile water for injection and then
diluted with either 0.9% sodium chloride or 5% glucose for infusion.[10]

o Safe Handling and Use:
o Avoid all direct contact with the skin, eyes, and clothing.[9][11]
o Do not eat, drink, or smoke in the handling area.[2]
o Ensure adequate ventilation and use appropriate exhaust systems.[2][11]

o Wash hands thoroughly after handling the compound.[2]
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Emergency and Spill Management

o Spill Cleanup:
o Evacuate non-essential personnel from the area.[4]
o Wear full PPE, including respiratory protection, during cleanup.[2]

o For dry spills, gently sweep or vacuum the material, avoiding dust generation. A damp
cloth can also be used.[12]

o For liquid spills, absorb with an inert material (e.g., diatomite, universal binders).[2]
o Decontaminate the spill area and all equipment with alcohol.[2]
o Collect all waste in a sealed, appropriately labeled container for disposal.[12]

o First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for several minutes, removing
contact lenses if present and easy to do so. Seek prompt medical attention.[2][11]

o Skin Contact: Wash the affected area with plenty of soap and water. Remove
contaminated clothing and shoes.[2][11]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.
[2][11]

o Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a physician.[2]

Disposal Plan

o All waste, including empty containers and contaminated materials, must be handled as
hazardous waste.

» Dispose of all materials in accordance with local, state, and federal regulations.[2]

e Do not allow the substance to enter drains, sewers, or waterways.[2][7]
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Visual Workflow for Safe Handling

The following diagram illustrates the critical steps and decision points for the safe handling of
Anidulafungin in a laboratory setting.
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Anidulafungin Safe Handling Workflow
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Caption: Workflow for the safe handling of Anidulafungin from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1665494?utm_src=pdf-custom-synthesis
https://www.myactivehealth.com/hwcontent/content/multum/d05767a1.html
https://file.medchemexpress.com/batch_PDF/HY-13553/Anidulafungin-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/20753m.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00406.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Antifungal_agent_38.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/101130-SDS-EN.pdf
https://www.pfizermedical.com/eraxis/storage-handling
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=14358
https://labeling.pfizer.com/ShowLabeling.aspx?id=12116
https://www.abmole.com/literature/anidulafungin-msds.html
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/ERAXIS_%28anidulafungin%29_Inj_30-Nov-2018.pdf
https://www.benchchem.com/product/b1665494#personal-protective-equipment-for-handling-anidulafungin
https://www.benchchem.com/product/b1665494#personal-protective-equipment-for-handling-anidulafungin
https://www.benchchem.com/product/b1665494#personal-protective-equipment-for-handling-anidulafungin
https://www.benchchem.com/product/b1665494#personal-protective-equipment-for-handling-anidulafungin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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